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Comparative Stability Data

The table below summarizes the stability of domiphen bromide under various stress conditions, compiling

data from multiple studies:

Stress Observation (2018 Data . .

L Degradation /| Observation (2025 Data [4])
Condition [1]1 [2] [3])
Thermal Stable [1] [2] [3] Data not explicitly provided, but method is stability-

indicating for thermal degradation studies [4].

Acidic Stable [1] [2] [3] 18.45% degradation [4]
Hydrolysis
Basic Yields a by-product [1] 26.72% degradation (highest susceptibility) [4]
Hydrolysis [2] [3]
Oxidative Not reported 15.23% degradation [4]
Photolytic Not reported Method is stability-indicating; specific degradation not

quantified in abstract [4]
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Comparison to Derivatives: One 2018 study notes that its para-bromo derivative, p-bromodomiphen
(bromiphen) bromide, exhibits identical stability behavior to domiphen bromide, being stable under

acidic and thermal stress but producing a by-product under basic conditions [1] [2] [3].

Experimental Methodologies

The differing results highlight the importance of understanding the underlying experimental protocols.

Chromatographic Analysis Method (2025 Study) [4] This robust RP-HPLC method was used for

quantitative determination and forced degradation studies:

¢ Analytical Technique: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).
e Column: Inertsil ODS-3 (C18), 250 mm x 3.0 mm, 5 um patrticle size.

¢ Mobile Phase: Acetonitrile and 0.0116 M perchloric acid (70:30, v/v).

¢ Flow Rate: 2.0 mL/min.

e Detection: Diode Array Detector (DAD) at 275 nm.

e Column Temperature: 25 °C.

¢ Injection Volume: 20 pL.

¢ Sample Diluent: Ethanol and water (1:1, v/v).

Forced Degradation Studies (2025 Study) [4] The following forced degradation studies were conducted to
stress the drug substance and validate the stability-indicating power of the analytical method. The general
workflow is illustrated below, showing how samples are stressed and then analyzed to separate and quantify

degradation products:
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Key Insights for Researchers

e Addressing Data Discrepancies: The differing results on acidic stability between the 2018 and 2025
studies could be due to differences in stressor concentration, temperature, or duration. The
2025 study provides a more comprehensive ICH-guided assessment.

¢ Primary Degradation Pathway: Both studies consistently identify basic hydrolysis as the primary
degradation pathway, suggesting this is the most critical stability parameter to control during
formulation and storage.

¢ Analytical Considerations: The 2025 RP-HPLC method, which uses a perchloric acid mobile phase
to suppress silanol interactions, successfully separated domiphen bromide from all its degradation
products, confirming its utility as a stability-indicating method [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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